
Technical Support Center: Managing the
Flammability and Explosive Risk of

Tetrahydrofuran (THF)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetrahydrofuran

Cat. No.: B095107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential information for the safe handling and management of

Tetrahydrofuran (THF), a versatile solvent widely used in research and pharmaceutical

development. Due to its highly flammable nature and the potential to form explosive peroxides,

strict adherence to safety protocols is critical. This document offers troubleshooting guidance

and answers to frequently asked questions to ensure the well-being of laboratory personnel

and the integrity of experimental work.

Troubleshooting Guide
This section addresses specific issues that may arise during the use and storage of THF.
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Problem Possible Cause Solution

Visible crystals or solid

precipitate in THF container,

especially around the cap.

Formation of explosive

peroxide crystals.

DO NOT ATTEMPT TO OPEN

OR MOVE THE CONTAINER.

Immediately contact your

institution's Environmental

Health & Safety (EHS) office

for emergency disposal.[1][2]

Treat the container as a

potential bomb.

THF appears cloudy,

discolored, or has an oily

viscous layer.

High concentration of

peroxides.

DO NOT USE. Do not attempt

to open the container if it has

been stored for an extended

period or if the cap is stuck.

Contact EHS for disposal

guidance.[2]

A positive peroxide test is

obtained before an

experiment.

Peroxide concentration has

exceeded safe limits (typically

>25 ppm for general use, and

should be <3 ppm for

distillation).[2][3][4]

The THF must be treated to

remove peroxides before use,

or disposed of as hazardous

waste. Refer to the

"Experimental Protocols"

section for peroxide removal

procedures.

A container of THF is past its

recommended testing or

disposal date.

Increased risk of high peroxide

concentration.

Test for peroxides immediately

using a reliable method. If the

peroxide level is high or if you

are not equipped to test,

contact EHS for disposal.

A fire involving THF occurs. Ignition of flammable vapors.

Use a dry chemical, carbon

dioxide (CO2), or alcohol-

resistant foam extinguisher.[3]

[5] Water may be ineffective.[5]

Evacuate the area and contact

emergency services.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.ndsu.edu/sites/default/files/documents/Guide%20for%20Peroxide%20Forming%20Chemicals.pdf
https://www.uh.edu/ehs/labs/chemical-safety/guidelines-and-standard-operating-procedures/files/uh-guideline-for-peroxide-forming-materials.docx
https://www.uh.edu/ehs/labs/chemical-safety/guidelines-and-standard-operating-procedures/files/uh-guideline-for-peroxide-forming-materials.docx
https://www.uh.edu/ehs/labs/chemical-safety/guidelines-and-standard-operating-procedures/files/uh-guideline-for-peroxide-forming-materials.docx
https://uwaterloo.ca/chemistry/resources-services/sop-peroxide-forming-compounds
https://riskmanagement.sites.olt.ubc.ca/files/2016/05/UBCV-RMS-OHS-GDL-14-005-Handling-and-Removing-Peroxides.pdf
https://uwaterloo.ca/chemistry/resources-services/sop-peroxide-forming-compounds
https://www.ehs.uci.edu/safety/_pdf/peroxide-forming-chemicals-reference-guide.pdf
https://www.ehs.uci.edu/safety/_pdf/peroxide-forming-chemicals-reference-guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Frequently Asked Questions (FAQs)
Flammability and Explosive Risk
Q1: What are the primary flammability hazards of THF?

A1: THF is a highly flammable liquid with a low flash point of -21.2 °C (-6 °F).[6][7] Its vapors

are heavier than air and can travel a significant distance to an ignition source, causing a

flashback.[8] THF can form explosive mixtures with air at concentrations between 1.5% and

12.4% by volume.[9][10]

Q2: What is the explosive risk associated with THF?

A2: The primary explosive risk comes from the formation of peroxides when THF is exposed to

air and light.[11][12][13] These peroxides, particularly 2-hydroperoxytetrahydrofuran, are

unstable and can detonate when subjected to heat, shock, or friction.[12][14] The risk is

significantly increased when THF is distilled or evaporated, as this concentrates the peroxides.

[8][15]

Peroxide Formation and Detection
Q3: How do peroxides form in THF?

A3: Peroxide formation is a free-radical chain reaction that occurs when THF reacts with

atmospheric oxygen in the presence of light.[2][16] An oxygen radical abstracts a hydrogen

atom from the THF molecule, which then reacts with another oxygen molecule to form a peroxy

radical. This peroxy radical can then abstract a hydrogen from another THF molecule,

propagating the chain and forming hydroperoxides.[2][16]

Q4: How often should I test my THF for peroxides?

A4: The testing frequency depends on whether the THF is inhibited or uninhibited. For inhibited

THF, it is recommended to test every 12 months after opening. For uninhibited THF, testing

should be performed every 3 months.[8] However, it is best practice to test before each use,

especially before distillation or evaporation.[17]

Q5: What are the signs of peroxide formation?
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A5: Visual inspection can reveal potential peroxide contamination. Signs include the presence

of whitish crystals on the container or cap, a cloudy appearance, discoloration, or the formation

of a viscous oily layer.[2][5][15] If any of these signs are present, do not handle the container

and contact EHS immediately.[1][2]

Safe Handling, Storage, and Disposal
Q6: What are the best practices for storing THF?

A6: Store THF in a cool, dry, dark, and well-ventilated area away from heat, sparks, and open

flames.[11][13][18] It should be kept in tightly sealed, air-impermeable containers, preferably

under an inert atmosphere like nitrogen.[9][13] Containers should be dated upon receipt and

upon opening to track their age.[8][19]

Q7: What personal protective equipment (PPE) should I use when handling THF?

A7: Always handle THF in a well-ventilated fume hood.[8][19] Wear appropriate PPE, including

chemical-resistant gloves (nitrile gloves are often recommended over latex, which THF can

penetrate), safety goggles, and a lab coat.[12][13][19]

Q8: How should I dispose of THF?

A8: THF and any materials contaminated with it must be disposed of as hazardous waste

according to your institution's and local regulations.[3][8][19] Never dispose of THF down the

drain.[8] If the THF is suspected to contain high levels of peroxides, contact your EHS for

special disposal procedures.[8][15]

Data Presentation
Table 1: Physical and Flammability Properties of Tetrahydrofuran (THF)
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Property Value

Molecular Formula C₄H₈O

Molecular Weight 72.11 g/mol [9]

Boiling Point 66 °C (151 °F)[11][12]

Melting Point -108.4 °C (-163.1 °F)[12]

Flash Point (Closed Cup) -21.2 °C (-6.2 °F)[6]

Autoignition Temperature 215 °C (419 °F)[6][10][20]

Explosive Limits in Air 1.5 - 12.4 % by volume[9][10]

Vapor Density (air=1) 2.5[10][20]

Solubility in Water Miscible[12]

Experimental Protocols
Protocol 1: Qualitative Peroxide Detection (Potassium
Iodide Method)
Materials:

Sample of THF to be tested

10% aqueous potassium iodide (KI) solution

Starch solution (optional)

Test tube

Procedure:

Add 1-3 mL of the THF sample to a test tube.

Add an equal volume of 10% aqueous potassium iodide solution.

Shake the mixture and let it stand for 3-5 minutes.[8]
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A yellow to brown color indicates the presence of peroxides. The darker the color, the higher

the peroxide concentration.[8]

For increased sensitivity, a few drops of starch solution can be added. A blue or purplish

color indicates the presence of peroxides.[8]

Protocol 2: Quantitative Peroxide Detection (Iodometric
Titration)
Materials:

50 mL THF sample

6 mL glacial acetic acid

4 mL chloroform

1 g potassium iodide (KI)

0.1 N sodium thiosulfate (Na₂S₂O₃) solution, standardized

Starch indicator solution

Buret, flask, and other standard titration equipment

Procedure:

To a flask, add 50 mL of the THF to be tested.

Add 6 mL of glacial acetic acid, 4 mL of chloroform, and 1 g of potassium iodide.[8]

Swirl the mixture and store it in the dark for 5 minutes.[8]

Titrate the liberated iodine with a standardized 0.1 N sodium thiosulfate solution until the

yellow-brown color fades to a pale yellow.

Add a few drops of starch indicator solution. The solution should turn blue.
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Continue the titration with sodium thiosulfate until the blue color disappears completely.

Record the volume of sodium thiosulfate solution used.

Calculate the peroxide concentration using the following formula: Peroxide (ppm as H₂O₂) =

(V * N * 17.01 * 1000) / (W * 2) Where:

V = volume of sodium thiosulfate solution in mL

N = normality of the sodium thiosulfate solution

W = weight of the THF sample in grams (density of THF is approx. 0.889 g/mL)

Protocol 3: Peroxide Removal with Activated Alumina
Materials:

THF containing peroxides

Activated basic alumina (chromatography grade)

Chromatography column

Receiving flask

Procedure:

Set up a chromatography column with a stopcock.

Prepare a slurry of activated basic alumina in a small amount of peroxide-free THF or

hexane.

Pour the slurry into the column and allow it to settle, creating a packed bed. A column of 80 g

of alumina is generally sufficient for 100-400 mL of solvent.[20]

Drain the packing solvent to the top of the alumina bed.

Carefully add the THF containing peroxides to the top of the column.
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Allow the THF to pass through the alumina column under gravity or with gentle positive

pressure.

Collect the purified THF in a clean, dry receiving flask.

Test the collected THF for peroxides to ensure their removal.

Important: The alumina will retain the peroxides and should be treated as hazardous waste.

It is recommended to slurry the used alumina with a dilute acidic solution of ferrous sulfate

before disposal.[4][20] This method also removes inhibitors like BHT, so the purified THF

should be used promptly or stored under an inert atmosphere.[15][19]

Protocol 4: Peroxide Removal with Ferrous Sulfate
Materials:

THF containing peroxides

Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

Concentrated sulfuric acid (H₂SO₄)

Distilled water

Separatory funnel

Procedure:

Prepare an acidified ferrous sulfate solution by dissolving 60 g of FeSO₄·7H₂O in 110 mL of

water and carefully adding 6 mL of concentrated sulfuric acid.[16]

For every 1 liter of THF, add the prepared ferrous sulfate solution.

Shake the mixture vigorously in a separatory funnel for several minutes.

Allow the layers to separate.

Drain and discard the aqueous (bottom) layer.
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Wash the THF layer with water to remove any residual acid and iron salts.

Dry the THF over a suitable drying agent (e.g., anhydrous magnesium sulfate or sodium

sulfate).

Test the purified THF for peroxides to confirm their removal.

Visualizations
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Storage and Handling

Peroxide Management

Decision Making

Emergency

Store THF in a cool, dark, dry place
in a tightly sealed container

Date container upon receipt and opening

Use appropriate PPE:
- Chemical resistant gloves

- Safety goggles
- Lab coat

Handle in a fume hood

Visually inspect container
before each use

Test for peroxides
(inhibited: 12 mos, uninhibited: 3 mos)

No visible crystals

Crystals or precipitate visible?

Yes

Record test dates and results
on the container

Peroxides Present?

Safe for use

No
Remove peroxides

(See Protocol 3 or 4)

Yes (<100 ppm)

Dispose as
hazardous waste

Yes (>100 ppm)

DO NOT TOUCH
Contact EHS Immediately

Yes

Click to download full resolution via product page

Caption: Workflow for the safe handling and management of THF.
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Need to use THF

Visually inspect the container

Crystals, cloudiness,
or discoloration?

STOP!
Do not open or move.

Contact EHS immediately.

Yes

Perform peroxide test
(e.g., test strips or KI method)

No

Test positive for peroxides?

THF is safe to use

No

Quantify peroxide level

Yes

Peroxide level > 100 ppm?

Remove peroxides using
 an appropriate protocol

No

Dispose of as hazardous waste

Yes

Click to download full resolution via product page

Caption: Decision tree for peroxide detection in THF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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